(2S)-2-[[(E)-3-(5-bromothiophen-3-yl)prop-2-enoyl]amino]propanoic acid

• IUPAC Name: (2S)-2-[[(E)-3-(5-bromothiophen-3-yl)prop-2-enoyl]amino]propanoic acid
• InChI: InChI=1S/C10H10BrNO3S/c1-6(10(14)15)12-9(13)3-2-7-4-8(11)16-5-7/h2-6H,1H3,(H,12,13)(H,14,15)/b3-2+/t6-/m0/s1
• InChI Key: FSFWJSWNJOYIOR-SZKDQXIBSA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)C=CC1=CSC(=C1)Br
• Isomeric SMILES: C[C@@H](C(=O)O)NC(=O)/C=C/C1=CSC(=C1)Br
• Molecular Formula: C10H10BrNO3S
• Molecular Weight: 304.16 g/mol

Description

(2S)-2-[[(E)-3-(5-bromothiophen-3-yl)prop-2-enoyl]amino]propanoic acid, also known as 5-Bromo-3-(3-(2-(2-carboxyethylamino)acetyl)acryloyl)thiophene-2-carboxylic acid, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (2S)-2-[[(E)-3-(5-bromothiophen-3-yl)prop-2-enoyl]amino]propanoic acid varies depending on its application. In cancer research, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of fatty acid synthase, an enzyme that is overexpressed in many types of cancer. In materials science, this compound has been utilized as a building block for the synthesis of conjugated polymers with unique electronic properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on its concentration and application. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In materials science, this compound has been utilized as a building block for the synthesis of conjugated polymers with unique electronic properties.

Advantages and Limitations for Lab Experiments

The advantages of using (2S)-2-[[(E)-3-(5-bromothiophen-3-yl)prop-2-enoyl]amino]propanoic acid in lab experiments include its availability, low cost, and potential applications in various fields. However, the limitations of this compound include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on (2S)-2-[[(E)-3-(5-bromothiophen-3-yl)prop-2-enoyl]amino]propanoic acid. In cancer research, this compound can be further investigated for its potential as a therapeutic agent for various types of cancer. In materials science, this compound can be utilized as a building block for the synthesis of new materials with unique electronic and optical properties. In organic chemistry, this compound can be further investigated for its potential as a starting material for the synthesis of various derivatives with potential biological activities.
Conclusion:
In conclusion, this compound is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research on this compound can lead to new discoveries and potential applications in various fields.

Synthesis Methods

The synthesis of (2S)-2-[[(E)-3-(5-bromothiophen-3-yl)prop-2-enoyl]amino]propanoic acid involves the reaction of 5-bromo-3-thiophenecarboxylic acid with 2-aminoacrylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The resulting product is a white solid that can be purified through recrystallization.

Scientific Research Applications

(2S)-2-[[(E)-3-(5-bromothiophen-3-yl)prop-2-enoyl]amino]propanoic acid has been studied for its potential applications in various fields such as medicine, materials science, and organic chemistry. In medicine, this compound has been investigated for its anticancer properties and its ability to inhibit the activity of enzymes involved in the biosynthesis of fatty acids. In materials science, this compound has been used as a building block for the synthesis of conjugated polymers with potential applications in electronic devices. In organic chemistry, this compound has been utilized as a starting material for the synthesis of various derivatives with potential biological activities.